Cas no 5412-02-2 (N'-(4-chlorophenyl)-N,N-diethylbutane-1,4-diamine)

• Product name: N'-(4-chlorophenyl)-N,N-diethylbutane-1,4-diamine
• CAS No: 5412-02-2
• MF: C₁₄H₂₃ClN₂
• MW: 254.798822641373
• CID: 3035183
• PubChem ID: 220901

N'-(4-chlorophenyl)-N,N-diethylbutane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N,N-diethylbutane-1,4-diamine
• NSC-4409
• NSC4409
• N~4~-(4-Chlorophenyl)-N~1~,N~1~-diethylbutane-1,4-diamine
• DTXSID70969019
• 5412-02-2

• Inchi： InChI=1S/C14H23ClN2/c1-3-17(4-2)12-6-5-11-16-14-9-7-13(15)8-10-14/h7-10,16H,3-6,11-12H2,1-2H3
• InChI Key： NNNIUBZYBAJRMM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 254.15519
• Monoisotopic Mass: 254.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 370.7°C at 760 mmHg
• Flash Point: 178°C
• Refractive Index: 1.543
• PSA: 15.27